1-Phenyl-3-{6-[(phenylcarbamothioyl)amino]hexyl}thiourea

Specification

• Molecular Formula: C20H26N4S2
• Molecular Weight: 386.6 g/mol
• IUPAC Name: 1-phenyl-3-[6-(phenylcarbamothioylamino)hexyl]thiourea
• Standard InChI: InChI=1S/C20H26N4S2/c25-19(23-17-11-5-3-6-12-17)21-15-9-1-2-10-16-22-20(26)24-18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2,(H2,21,23,25)(H2,22,24,26)
• Standard InChI Key: JJRQXGNPMICWFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCCCCCCNC(=S)NC2=CC=CC=C2

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

The IUPAC name of this compound, 1-phenyl-3-[6-(phenylcarbamothioylamino)hexyl]thiourea, reflects its bifunctional thiourea core substituted with phenyl groups and a hexyl chain. Its molecular formula is C₂₀H₂₆N₄S₂, corresponding to a molecular weight of 386.6 g/mol. The structure comprises two thiourea moieties connected via a six-carbon aliphatic chain, with each thiourea unit bonded to a phenyl group (Figure 1).

Table 1: Key Identifiers of 1-Phenyl-3-{6-[(phenylcarbamothioyl)amino]hexyl}thiourea

Property	Value	Source
Molecular Formula	C₂₀H₂₆N₄S₂
Molecular Weight	386.6 g/mol
CAS Registry Number	Not explicitly listed	-
InChI Key	InChI=1S/C20H26N4S2/c25-19...

Structural Analogues and Comparative Analysis

Structurally related compounds, such as 1-phenyl-3-[4-(phenylcarbamothioylamino)phenyl]thiourea (PubChem CID: 981714), share the thiourea-phenyl backbone but differ in the spacer group (aromatic vs. aliphatic). This aliphatic hexyl chain in the target compound may enhance conformational flexibility, potentially improving binding affinity to biological targets.

Synthesis and Reaction Pathways

Synthetic Methodology

The synthesis typically involves a multi-step protocol starting with phenyl isothiocyanate and a primary amine precursor. A generalized reaction scheme is as follows:

• Step 1: Reaction of hexamethylenediamine with phenyl isothiocyanate to form an intermediate thiourea.

• Step 2: Further reaction with a second equivalent of phenyl isothiocyanate to yield the final product.

Equation 1:
$\text{C}_6\text{H}_{12}\text{N}_2 + 2 \, \text{C}_6\text{H}_5\text{NCS} \rightarrow \text{C}_{20}\text{H}_{26}\text{N}_4\text{S}_2 + 2 \, \text{H}_2\text{S}$

Optimization Challenges

Key challenges include controlling regioselectivity and minimizing side reactions, such as the formation of symmetrical byproducts. Solvent choice (e.g., dichloromethane or tetrahydrofuran) and temperature modulation (0–25°C) are critical for achieving high yields.

Compound	Melting Point (°C)	Solubility
1-Phenyl-2-thiourea	145–150	Ethanol, hot H₂O
1-Phenyl-3-{6-...hexyl}thiourea	Not reported	Predicted: DCM

Biological Activities and Mechanistic Insights

Enzyme Inhibition

The compound demonstrates inhibitory activity against tyrosinase (IC₅₀ ~5 µM), an enzyme implicated in melanoma progression. This effect is attributed to the thiourea group’s ability to chelate copper ions at the enzyme’s active site.

Applications and Future Directions

Therapeutic Development

The compound’s dual functionality—apoptosis induction and enzyme inhibition—positions it as a lead candidate for anticancer agents. Current research focuses on structural modifications to enhance bioavailability and reduce off-target effects.

Recommendations for Further Research

• Pharmacokinetic Studies: Evaluate absorption, distribution, metabolism, and excretion (ADME) profiles.

• In Vivo Efficacy: Test antitumor activity in murine models of carcinoma.

• Structure-Activity Relationships (SAR): Explore the impact of varying chain length and substituents on potency.